4-{5-[(Butylamino)methyl]-2-furyl}benzoic acid
4-{5-[(Butylamino)methyl]-2-furyl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0764597
InChI:
InChI=1S/C16H19NO3/c1-2-3-10-17-11-14-8-9-15(20-14)12-4-6-13(7-5-12)16(18)19/h4-9,17H,2-3,10-11H2,1H3,(H,18,19)
SMILES:
CCCCNCC1=CC=C(O1)C2=CC=C(C=C2)C(=O)O
Molecular Formula:
C16H19NO3
Molecular Weight:
273.33 g/mol
4-{5-[(Butylamino)methyl]-2-furyl}benzoic acid
CAS No.:
Cat. No.: VC0764597
Molecular Formula: C16H19NO3
Molecular Weight: 273.33 g/mol
* For research use only. Not for human or veterinary use.
![4-{5-[(Butylamino)methyl]-2-furyl}benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H19NO3 |
|---|---|
| Molecular Weight | 273.33 g/mol |
| IUPAC Name | 4-[5-(butylaminomethyl)furan-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C16H19NO3/c1-2-3-10-17-11-14-8-9-15(20-14)12-4-6-13(7-5-12)16(18)19/h4-9,17H,2-3,10-11H2,1H3,(H,18,19) |
| Standard InChI Key | AXXZORRDOSSXAR-UHFFFAOYSA-N |
| SMILES | CCCCNCC1=CC=C(O1)C2=CC=C(C=C2)C(=O)O |
| Canonical SMILES | CCCC[NH2+]CC1=CC=C(O1)C2=CC=C(C=C2)C(=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator